Cas no 1158351-21-3 (Methyl 7-amino-2-phenyl1,2,4triazolo-1,5-apyrimidine-6-carboxylate)

• Product Name: Methyl 7-amino-2-phenyl1,2,4triazolo-1,5-apyrimidine-6-carboxylate
• CAS No: 1158351-21-3
• MF: C₁₃H₁₁N₅O₂
• MW: 269.258741617203
• MDL: MFCD13816248
• CID: 4681835
• Update Time: 2025-06-09

Methyl 7-amino-2-phenyl1,2,4triazolo-1,5-apyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 7-amino-2-phenyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• STL318694
• STK978778
• BBL032437
• T3516
• Methyl 7-amino-2-phenyl[1,2,4]triazolo-[1,5-a]pyrimidine-6-carboxylate
• methyl 7-amino-2-phenyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• [1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid, 7-amino-2-phenyl-, methyl ester
• methyl 7-imino-2-phenyl-4,7-dihydro[1,2,4]tria
• Methyl 7-amino-2-phenyl1,2,4triazolo-1,5-apyrimidine-6-carboxylate

• MDL： MFCD13816248
• Inchi： 1S/C13H11N5O2/c1-20-12(19)9-7-15-13-16-11(17-18(13)10(9)14)8-5-3-2-4-6-8/h2-7H,14H2,1H3
• InChI Key： AEHSLEZXKDAZSP-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NC2=NC(C3C=CC=CC=3)=NN2C=1N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• Topological Polar Surface Area: 95.4

Methyl 7-amino-2-phenyl1,2,4triazolo-1,5-apyrimidine-6-carboxylate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on Methyl 7-amino-2-phenyl1,2,4triazolo-1,5-apyrimidine-6-carboxylate

Methyl 7-amino-2-phenyl-1,2,4-triazolo-1,5-apyrimidine-6-carboxylate (CAS No. 1158351-21-3): A Comprehensive Overview

Methyl 7-amino-2-phenyl-1,2,4-triazolo-1,5-apyrimidine-6-carboxylate, identified by its CAS number 1158351-21-3, is a compound of significant interest in the field of pharmaceutical chemistry. This heterocyclic molecule belongs to the triazolopyrimidine class, a scaffold known for its broad spectrum of biological activities. The structural complexity and unique electronic properties of this compound make it a valuable candidate for further investigation in drug discovery and development.

The< strong>nomenclature of Methyl 7-amino-2-phenyl-1,2,4-triazolo-1,5-apyrimidine-6-carboxylate provides a detailed insight into its chemical composition. The presence of multiple heterocyclic rings—specifically a triazole ring fused with a pyrimidine ring—enhances its potential pharmacological interactions. The< strong>amino and< strong>carboxylate functional groups contribute to its solubility and reactivity, making it amenable to various chemical modifications. These features are crucial for designing molecules with improved efficacy and reduced side effects.

Recent advancements in medicinal chemistry have highlighted the importance of triazolopyrimidine derivatives in addressing various therapeutic challenges. Studies have demonstrated that compounds with similar scaffolds exhibit promising activities against infectious diseases, cancer, and inflammatory conditions. The< strong>Methyl 7-amino-2-phenyl-1,2,4-triazolo-1,5-apyrimidine-6-carboxylate molecule has been investigated for its potential as an antimicrobial agent, showing efficacy against several resistant bacterial strains. This is attributed to its ability to disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways.

The< strong>phenyl substituent in the molecule plays a critical role in modulating its biological activity. Phenyl rings are known to enhance binding affinity to biological targets due to their hydrophobic nature and ability to form π-stacking interactions. In the context of Methyl 7-amino-2-phenyl-1,2,4-triazolo-1,5-apyrimidine-6-carboxylate, the phenyl group at the 2-position likely contributes to its stability and interaction with enzymes or receptors involved in disease processes.

In vitro studies have revealed that Methyl 7-amino-2-phenyl-1,2,4-triazolo-1,5-apyrimidine-6-carboxylate exhibits significant inhibitory effects on certain kinases associated with cancer progression. The< strong>triazole moiety is particularly noteworthy for its role in kinase inhibition due to its ability to mimic ATP binding pockets. Furthermore, the< strong>carboxylate group at the 6-position provides an additional interaction site that can enhance binding affinity through electrostatic interactions.

The synthesis of Methyl 7-amino-2-phenyl-1,2,4-triazolo-1,5-apyrimidine-6-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the amino group at the 7-position and the carboxylate esterification at the 6-position are critical steps that determine the final properties of the compound. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

The pharmacokinetic properties of Methyl 7-amino-2-phenyl-1,2,4-triazolo-1,5-pyrimidinecarboxylic acid methyl ester are under active investigation to optimize its therapeutic potential. Initial studies suggest that it exhibits good oral bioavailability and moderate metabolic stability in preclinical models. These findings are encouraging for further development into a lead compound for drug candidates targeting various diseases.

The< strong>Molecular Modeling studies have been instrumental in understanding the binding mode of Methyl 7-amino-octahydroindolephthalic acid methyl ester with biological targets. Computational simulations have predicted favorable interactions between key functional groups and potential binding sites on enzymes or receptors. These insights have guided medicinal chemists in designing analogs with enhanced potency and selectivity.

The< strong>Electrochemical Properties of this compound have also been explored as part of broader research efforts to understand structure-property relationships in heterocyclic systems. The triazolopyrimidine core exhibits interesting redox behavior that could be exploited in developing novel therapeutic agents with mechanisms distinct from traditional small molecules.

In conclusion, Methyl 7-amino-octahydroindolephthalic acid methyl ester represents a promising compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it a valuable asset in ongoing drug discovery initiatives. Continued research into its synthesis, pharmacology, and mechanism of action will further elucidate its therapeutic relevance and pave the way for future clinical developments.